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Introduction
Angiopoietin-like protein 8 (ANGPTL8), also known as betatrophin, is a crucial regulator of lipid

and glucose metabolism.[1][2] Primarily secreted by the liver and adipose tissue, ANGPTL8

plays a significant role in triglyceride partitioning by inhibiting lipoprotein lipase (LPL) activity,

often in concert with ANGPTL3.[3][4][5] Dysregulated levels of ANGPTL8 have been

associated with various metabolic disorders, including type 2 diabetes, obesity, and non-

alcoholic fatty liver disease, making it a molecule of significant interest for therapeutic

intervention and biomarker development.[3][6] This document provides detailed application

notes and protocols for the accurate measurement of ANGPTL8 levels in human plasma.

Quantitative Data Summary
The following tables summarize representative ANGPTL8 concentrations in human plasma

from various studies. It is important to note that concentrations can vary significantly depending

on the assay used, the population studied, and the physiological state of the individuals.

Table 1: Plasma ANGPTL8 Concentrations in Different Study Populations
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Study
Population

N

Mean
ANGPTL8
Concentration
(ng/mL)

Assay
Method/Kit

Reference

Healthy, Non-

obese Women
11 0.63 ± 0.10

EIA (Phoenix

Pharmaceuticals)
[7]

Healthy, Non-

obese Men
10 0.82 ± 0.09

EIA (Phoenix

Pharmaceuticals)
[7]

Obese Women 33 0.64 ± 0.04
EIA (Phoenix

Pharmaceuticals)
[7]

Obese Men 14 0.83 ± 0.10
EIA (Phoenix

Pharmaceuticals)
[7]

Dallas Heart

Study (Overall)
3538 13.3 (median) ELISA (In-house) [8][9]

Korean Children

(Boys)
- 0.341 (median) ELISA (EIAAB) [10]

Korean Children

(Girls)
- 0.270 (median) ELISA (EIAAB) [10]

Table 2: Comparison of Commercial ELISA Kits for Human ANGPTL8
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Kit
Manufacturer

Catalog
Number

Detection
Range

Sensitivity Sample Type

Cusabio
CSB-

EL028107HU
6.25 - 400 pg/mL < 1.56 pg/mL

Serum, Plasma,

Tissue

Homogenates

Elabscience E-EL-H1533 Not Specified Not Specified

Serum, Plasma,

Other Biological

Fluids

IBL America 27795 0.61 - 80 pmol/L Not Specified

Serum, EDTA

Plasma, Cell

Culture

Supernatant

MyBioSource MBS2515814
125 - 8000

pg/mL
75 pg/mL

Serum, Plasma,

Other Biological

Fluids

Ardent Bio ARG81205
125 - 8000

pg/mL
75 pg/mL

Serum, Plasma,

Other Biological

Fluids

ELK

Biotechnology
ELK8605 Not Specified 0.057 ng/mL

Serum, Plasma,

Tissue

Homogenates,

Cell Lysates, Cell

Culture

Supernates

Experimental Protocols
The most common method for quantifying ANGPTL8 in human plasma is the enzyme-linked

immunosorbent assay (ELISA). The following is a generalized protocol based on commercially

available sandwich ELISA kits. It is crucial to refer to the specific manufacturer's instructions for

the kit being used.
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Protocol: Measurement of Human ANGPTL8 in Plasma
by Sandwich ELISA
1. Principle of the Assay

This assay employs the quantitative sandwich enzyme immunoassay technique.[11] An

antibody specific for human ANGPTL8 is pre-coated onto a microplate.[11] Standards and

samples are pipetted into the wells, and any ANGPTL8 present is bound by the immobilized

antibody.[11] After washing away any unbound substances, a biotin-conjugated antibody

specific for ANGPTL8 is added.[11] Following a wash, avidin conjugated to Horseradish

Peroxidase (HRP) is added.[11] A substrate solution is then added, and color develops in

proportion to the amount of ANGPTL8 bound in the initial step.[11] The reaction is stopped, and

the optical density is measured at 450 nm.

2. Materials and Reagents (Typically provided in commercial kits)

ANGPTL8-specific antibody-coated 96-well microplate

Human ANGPTL8 standard

Biotin-conjugated anti-human ANGPTL8 antibody

Avidin-HRP conjugate

Wash Buffer

Substrate Solution (e.g., TMB)

Stop Solution (e.g., dilute sulfuric acid)

Assay Diluent/Sample Diluent

Plate sealers

3. Equipment Required

Microplate reader capable of measuring absorbance at 450 nm
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Pipettes and pipette tips

Eppendorf tubes for standard dilutions

Vortex mixer

Plate washer (optional)

Incubator capable of maintaining 37°C

4. Sample Collection and Preparation

Collect whole blood into tubes containing EDTA or heparin as an anticoagulant.[11]

Centrifuge for 15 minutes at 1000 x g at 2-8°C within 30 minutes of collection.[11]

Carefully aspirate the plasma supernatant and transfer it to a clean tube.

Assay immediately or aliquot and store samples at -20°C or -80°C for later use.[11]

Avoid repeated freeze-thaw cycles.[11]

Before the assay, bring frozen plasma samples to room temperature and centrifuge again to

remove any precipitate.[11]

5. Assay Procedure

Reagent Preparation: Prepare all reagents, working standards, and samples as directed in

the kit manual. Bring all reagents to room temperature before use.

Standard and Sample Addition: Add 100 µL of standard or sample to the appropriate wells. It

is recommended that all standards and samples be assayed in duplicate.

Incubation 1: Cover the plate with a plate sealer and incubate for the time and temperature

specified in the kit manual (typically 1.5-2 hours at 37°C).[11]

Washing 1: Aspirate the liquid from each well and wash the plate multiple times (usually 3

times) with Wash Buffer. After the last wash, remove any remaining Wash Buffer by inverting
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the plate and blotting it against clean paper towels.

Detection Antibody Addition: Add 100 µL of the biotin-conjugated anti-human ANGPTL8

antibody to each well.

Incubation 2: Cover the plate and incubate for the time and temperature specified in the kit

manual (typically 1 hour at 37°C).[11]

Washing 2: Repeat the aspiration and wash step as in step 4.

Avidin-HRP Conjugate Addition: Add 100 µL of the Avidin-HRP conjugate to each well.

Incubation 3: Cover the plate and incubate for the time and temperature specified in the kit

manual (typically 30 minutes to 1 hour at 37°C).

Washing 3: Repeat the aspiration and wash step, often with an increased number of washes

(e.g., 5 times).

Substrate Addition: Add 90 µL of Substrate Solution to each well.

Incubation 4: Incubate the plate for the time specified in the kit manual (typically 15-30

minutes) at 37°C, protected from light.[11]

Stop Reaction: Add 50 µL of Stop Solution to each well. The color in the wells should change

from blue to yellow.

Read Plate: Read the optical density of each well within 5 minutes using a microplate reader

set to 450 nm.[11]

6. Calculation of Results

Create a standard curve by plotting the mean absorbance for each standard on the y-axis

against the concentration on the x-axis.

Use the mean absorbance for each sample to determine the corresponding concentration of

ANGPTL8 from the standard curve.

If samples were diluted, multiply the concentration by the dilution factor.
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Visualization of ANGPTL8-Related Pathways and
Workflows
ANGPTL8 Signaling in Lipid Metabolism
ANGPTL8 is a key regulator of triglyceride metabolism. In the fed state, increased insulin and

glucose levels stimulate the expression of ANGPTL8 in the liver and adipose tissue.[12]

ANGPTL8 then forms a complex with ANGPTL3, and this complex inhibits lipoprotein lipase

(LPL) in skeletal and cardiac muscle.[4] This action prevents these tissues from taking up

triglycerides from circulating very-low-density lipoproteins (VLDL), thereby directing the

triglycerides towards white adipose tissue for storage.[3]
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Click to download full resolution via product page

Caption: ANGPTL8's role in regulating triglyceride metabolism.

Experimental Workflow for ANGPTL8 Measurement
The process of measuring ANGPTL8 in human plasma involves several distinct stages, from

sample collection to data analysis. This workflow ensures the integrity of the sample and the

accuracy of the results.
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(Whole Blood in EDTA/Heparin tubes)

2. Plasma Separation
(Centrifugation at 1000g for 15 min)

3. Sample Storage
(Assay immediately or store at -80°C)

4. Assay Preparation
(Thaw samples, prepare standards and reagents)

5. ELISA Procedure
(Incubations and washes)

6. Data Acquisition
(Read absorbance at 450 nm)

7. Data Analysis
(Generate standard curve, calculate concentrations)

End

Click to download full resolution via product page

Caption: Workflow for measuring ANGPTL8 in human plasma.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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